molecular formula C21H25N3O B8547856 1-(1-Benzylpiperidin-4-yl)-3-phenylimidazolidin-2-one CAS No. 61220-54-0

1-(1-Benzylpiperidin-4-yl)-3-phenylimidazolidin-2-one

Cat. No. B8547856
CAS RN: 61220-54-0
M. Wt: 335.4 g/mol
InChI Key: VGRGYZHTRQHSRL-UHFFFAOYSA-N
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Description

1-(1-Benzylpiperidin-4-yl)-3-phenylimidazolidin-2-one is a useful research compound. Its molecular formula is C21H25N3O and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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properties

CAS RN

61220-54-0

Molecular Formula

C21H25N3O

Molecular Weight

335.4 g/mol

IUPAC Name

1-(1-benzylpiperidin-4-yl)-3-phenylimidazolidin-2-one

InChI

InChI=1S/C21H25N3O/c25-21-23(19-9-5-2-6-10-19)15-16-24(21)20-11-13-22(14-12-20)17-18-7-3-1-4-8-18/h1-10,20H,11-17H2

InChI Key

VGRGYZHTRQHSRL-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1N2CCN(C2=O)C3=CC=CC=C3)CC4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods I

Procedure details

200 g of 1-benzyl-4-(2-anilino-ethylamino)-piperidine and 2000 ml of toluene and 1940 ml of potassium hydroxide solution are charged into a reaction vessel. The temperature is kept between 5° and 10° C with a mixture of ice and methanol while 300 g of phosgene are introduced in the course of 3 hours. Thereafter the reaction mixture is stirred for 2 hours at room temperature. During the dropwise addition of 860 ml of potassium hydroxide, the temperature is kept below 25° C with an ice-bath. The batch is then stirred for 14 hours. The precipitated crystals are collected with suction and dried. The two-phase filtrate is separated in a separating funnel. The toluene phase is dried over 200 g of sodium sulphate, filtered and concentrated. The residue is recrystallied from 400 ml of ethanol to give the 1-(1-benzyl-4-piperidyl)-3-phenyl-imidazolidin- 2-one with a melting point of 173°-174° C.
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Synthesis routes and methods II

Procedure details

With stirring, 15 g of phosgene are introduced at 5° to 10° C in the course of 1 hour into a suspension of 10 g of 1-benzyl-4-(2-phenylamino-1-ethylamino)-piperidine in 100 ml of toluene and 48.5 ml of 3N potassium hydroxide solution. After stirring for 2 hours at 5° to 10° C, the reaction mixture is made alkaline with 43 ml of 6N potassium hydroxide solution and brought to room temperature. After it has been stirred for a further 15 hours at room temperature, the reaction mixture is filtered with suction and the residue is recrystallised from isopropanol-methanol to yield 7.2 g of 1-(1-benzyl-4-piperidinyl)-3-phenyl-2-imidazolidinone.
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